Cas no 106013-95-0 (Acetic acid, [(4-bromo-6-chloro-1H-benzimidazol-2-yl)thio]-)

• Product Name: Acetic acid, [(4-bromo-6-chloro-1H-benzimidazol-2-yl)thio]-
• CAS No: 106013-95-0
• MF: C₉H₆BrClN₂O₂S
• MW: 321.578138828278
• CID: 1167874
• Update Time: 2024-07-26

Acetic acid, [(4-bromo-6-chloro-1H-benzimidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-bromo-6-chloro-1H-benzimidazol-2-yl)thio]-
• Acetic acid, 2-[(7-bromo-5-chloro-1H-benzimidazol-2-yl)thio]-

• Inchi： 1S/C9H6BrClN2O2S/c10-5-1-4(11)2-6-8(5)13-9(12-6)16-3-7(14)15/h1-2H,3H2,(H,12,13)(H,14,15)
• InChI Key： VBWVGDGXGBDWCM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1NC2=C(Br)C=C(Cl)C=C2N=1

Experimental Properties

• Density: 1.98±0.1 g/cm3(Predicted)
• Melting Point: 216 °C(Solv: ethanol (64-17-5))
• Boiling Point: 545.6±60.0 °C(Predicted)
• pka: 3.22±0.10(Predicted)